(S)-tert-Butyl 1-(tetrahydrofuran-2-carbonyl)piperidin-4-ylcarbamate

• IUPAC Name: tert-butyl N-[1-[(2S)-oxolane-2-carbonyl]piperidin-4-yl]carbamate
• InChI: InChI=1S/C15H26N2O4/c1-15(2,3)21-14(19)16-11-6-8-17(9-7-11)13(18)12-5-4-10-20-12/h11-12H,4-10H2,1-3H3,(H,16,19)/t12-/m0/s1
• InChI Key: MTSNZMXTBRSIIS-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)C2CCCO2
• Isomeric SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)[C@@H]2CCCO2
• Molecular Formula: C15H26N2O4
• Molecular Weight: 298.38 g/mol

Description

(S)-tert-Butyl 1-(tetrahydrofuran-2-carbonyl)piperidin-4-ylcarbamate, also known as Boc-4-THF-piperidin-1-yl-carbamic acid tert-butyl ester, is an important chemical compound in the field of medicinal chemistry. This compound is widely used in scientific research for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Scale-Up in Drug Manufacturing

(S)-tert-Butyl 1-(tetrahydrofuran-2-carbonyl)piperidin-4-ylcarbamate has been extensively studied in the context of drug manufacturing. It is a key intermediate in the production of various pharmacologically active compounds. For instance, it was used in the scalable synthesis of a lymphocyte function-associated antigen 1 inhibitor, highlighting its role in large-scale pharmaceutical production (Li et al., 2012).

Role in the Synthesis of Biologically Active Compounds

This compound also serves as an intermediate in synthesizing various biologically active compounds, such as crizotinib, a well-known treatment for certain types of cancer. The synthesis process often involves multiple steps, starting from different base materials, demonstrating the versatility of (S)-tert-Butyl 1-(tetrahydrofuran-2-carbonyl)piperidin-4-ylcarbamate in medicinal chemistry (Kong et al., 2016).

Anticorrosive Properties in Industrial Applications

Interestingly, derivatives of this compound, such as tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate, have shown potential as anticorrosive agents. Studies have demonstrated their effectiveness in protecting metal surfaces, particularly in corrosive environments like 1M HCl solution. This suggests a possible application in industrial settings where corrosion resistance is crucial (Praveen et al., 2021).